Cas no 77995-35-8 (5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine)

• Product Name: 5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
• CAS No: 77995-35-8
• MF: C₁₂H₁₂N₄S
• MW: 244.315480232239
• CID: 983972
• PubChem ID: 336251
• Update Time: 2025-04-20

5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
• CBMicro_008984; AC1L7J8M; STOCK3S-10204; MolPort-000-225-426; HMS1613A02; SMSF0003713; CCG-20184; STL000930; ZINC00072454;
• MLS-0463495.0001
• cid_336251
• EU-0044569
• NSC-349835
• CHEMBL1984849
• NSC349835
• 77995-35-8
• DTXSID20965723
• 5141-96-8
• BIM-0009212.P001
• Z56763334
• HMS1613A02
• BDBM87113
• CBMicro_008984
• CCG-20184
• SMSF0003713
• AKOS000644126
• STL000930

• Inchi： 1S/C12H12N4S/c1-7-14-12-10(11-15-13-6-16(7)11)8-4-2-3-5-9(8)17-12/h6H,2-5H2,1H3
• InChI Key： PONPELTUPXRSHB-UHFFFAOYSA-N
• SMILES： S1C2=C(C3=NN=CN3C(C)=N2)C2=C1CCCC2

Computed Properties

• Exact Mass: 244.07846
• Monoisotopic Mass: 244.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.62
• Refractive Index: 1.872
• PSA: 43.08
• LogP: 2.52620